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Anwendungsgebiet: Optimierung von Zellkulturmedien zur Steigerung von Zellwachstum,

Viabilität und Produktivität in der biopharmazeutischen Forschung und Produktion.

Zielgruppe: Forscher, Wissenschaftler und Fachleute in der Arzneimittelentwicklung.

Einleitung
Eisen ist ein essentielles Spurenelement für das Wachstum und den Metabolismus von

Säugetierzellen.[1][2][3] Es ist ein kritischer Kofaktor für zahlreiche Enzyme, die an der DNA-

Synthese, dem zellulären Energiestoffwechsel und der Zellatmung beteiligt sind.[4] In der

biopharmazeutischen Produktion, insbesondere bei der Kultivierung von CHO-Zellen (Chinese

Hamster Ovary) zur Herstellung monoklonaler Antikörper (mAbs), hat sich gezeigt, dass eine

adäquate Eisensupplementierung die Produktivität signifikant steigern kann.[1][5][6]

Aktiferrin ist ein pharmazeutisches Präparat, das Eisen(II)-sulfat enthält. Obwohl Aktiferrin
selbst nicht direkt in Zellkulturprotokollen zitiert wird, kann sein aktiver Bestandteil, Eisen(II)-

sulfat, als Eisenergänzung in Zellkulturmedien verwendet werden.[4][7][8][9] Diese

Applikationshinweise beschreiben die Rolle von Eisen in der Säugetierzellkultur und stellen

Protokolle zur Supplementierung mit Eisenverbindungen wie Eisen(II)-sulfat zur Verfügung.

Die duale Rolle von Eisen in der Zellkultur
Eisen ist für Säugetierzellen sowohl essentiell als auch potenziell toxisch.
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Essentielle Funktionen: Eisen ist ein zentraler Bestandteil von Hämproteinen und Eisen-

Schwefel-Clustern, die für den Elektronentransport in den Mitochondrien und somit für die

zelluläre Energiegewinnung unerlässlich sind.[1] Ein Eisenmangel kann den Zellzyklus

blockieren oder Apoptose auslösen.[2]

Toxizität und oxidativer Stress: Freies Eisen, insbesondere in seiner zweiwertigen Form

(Fe²⁺), kann an den Fenton- und Haber-Weiss-Reaktionen teilnehmen.[1] Diese Reaktionen

erzeugen hochreaktive Sauerstoffspezies (ROS), die zu oxidativem Stress führen. Oxidativer

Stress kann Proteine, Lipide und DNA schädigen, was die Produktqualität beeinträchtigen

und zum Zelltod führen kann.[1][5][6]

Aufgrund dieser dualen Rolle ist die kontrollierte Zufuhr von Eisen in einer bioverfügbaren und

nicht-toxischen Form entscheidend für eine erfolgreiche Zellkultur. In der Natur wird dieser

Transport durch das Protein Transferrin reguliert, das Eisen bindet und über spezifische

Rezeptoren an die Zellen abgibt.[10][11][12] In serumfreien Medien, die in der modernen

biopharmazeutischen Produktion Standard sind, muss Eisen in anderer Form zugeführt

werden.[3][10]

Eisensupplementierung in der Praxis
Als Alternative zu Transferrin werden häufig anorganische Eisensalze oder Eisen-Chelat-

Komplexe verwendet.[13] Gängige Eisenquellen sind:

Eisen(II)-sulfat (FeSO₄)[4][7][13]

Eisen(III)-nitrat (Fe(NO₃)₃)[1]

Eisen(III)-citrat (FeC₆H₅O₇)[13][14][15]

Eisen(III)-Ammoniumcitrat (FAC)[13][16]

Die optimale Eisenkonzentration ist zelllinienspezifisch und muss empirisch ermittelt werden.

Studien an CHO-Zellen haben gezeigt, dass Konzentrationen im Bereich von 10 µM bis 500

µM wirksam sein können, um die Titer monoklonaler Antikörper zu erhöhen.[1][17]

Quantitative Daten zur Eisensupplementierung
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Die folgende Tabelle fasst quantitative Daten aus Studien zusammen, die den Effekt der

Eisensupplementierung auf CHO-Zellkulturen untersucht haben.

Eisenquelle
Konzentrationsber
eich

Beobachtete
Effekte auf CHO-
Zellen

Referenz

Eisen(III)-nitrat 50 - 200 µM

Erhöhte mAb-

Produktivität und

Galaktosylierung;

gesteigerter oxidativer

Stress.

[1]

Diverse Eisenquellen 10 - 110 µM

Lineare Korrelation

zwischen

Eisenkonzentration

und maximaler Viable

Cell Density (VCD)

sowie Titer.

[17]

Eisen(II)-sulfat &

Natriumcitrat
0.1 - 0.5 mM (Eisen)

Gesteigerte mAb-

Produktivität um 30-

40% bei

gleichbleibendem

Zellwachstum.

[13][16]

Eisen(III)-citrat 500 µM

Erhöhtes

Zellwachstum und

mAb-Produktion in

proteinfreiem Medium.

[14]

Experimentelle Protokolle
Protokoll 1: Bestimmung der optimalen
Eisenkonzentration
Dieses Protokoll beschreibt ein Screening-Experiment zur Ermittlung der optimalen

Konzentration von Eisen(II)-sulfat für eine spezifische CHO-Zelllinie.
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Materialien:

CHO-Zelllinie, die einen monoklonalen Antikörper produziert

Basales, chemisch definiertes Zellkulturmedium (eisenarm)

Eisen(II)-sulfat-Heptahydrat (FeSO₄·7H₂O), zellkulturgeeignet[7][8][9][18]

Steriles Wasser für Injektionszwecke (WFI)

Schüttelkolben oder 96-Well-Platten

Inkubator (37 °C, 5-8% CO₂)

Zellzählgerät (z.B. mit Trypanblau-Ausschluss)

Analysegerät für mAb-Titer (z.B. HPLC, ELISA)

Vorgehensweise:

Stammlösung vorbereiten: Eine 100 mM Stammlösung von Eisen(II)-sulfat-Heptahydrat in

sterilem WFI-Wasser herstellen. Die Lösung durch einen 0,22 µm Filter sterilisieren.

Testkonzentrationen ansetzen: Das basale Zellkulturmedium mit der Eisen-Stammlösung auf

die gewünschten Endkonzentrationen (z.B. 0, 25, 50, 100, 200, 400 µM) supplementieren.

Zellen aussäen: Zellen in die vorbereiteten Medien in Schüttelkolben oder 96-Well-Platten

mit einer Dichte von 2-3 x 10⁵ Zellen/mL aussäen.[13][19]

Kultivierung: Die Zellen über einen Zeitraum von 10-14 Tagen inkubieren. Gegebenenfalls

eine Fed-Batch-Strategie anwenden und Nährstoffe wie Glukose und Glutamin nach Bedarf

zugeben.[13][15]

Probenahme und Analyse: Regelmäßig (z.B. alle 2 Tage) Proben entnehmen, um die Dichte

viabler Zellen (VCD) und die Viabilität zu bestimmen. Am Ende der Kultivierung den

Überstand zur Bestimmung des mAb-Titers ernten.
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Datenauswertung: VCD, Viabilität und Titer für jede Eisenkonzentration grafisch darstellen

und die optimale Konzentration identifizieren, die die höchste Produktivität bei gleichzeitig

hoher Viabilität liefert.

Protokoll 2: Untersuchung von oxidativem Stress
Dieses Protokoll dient der Untersuchung, wie sich unterschiedliche Eisenkonzentrationen auf

den oxidativen Stress in den Zellen auswirken.

Materialien:

Zellkulturen aus Protokoll 1

Assay-Kit zur Detektion mitochondrialer Hydroxylradikale (z.B. auf Fluoreszenzbasis)

Fluoreszenzmikroskop oder Plattenlesegerät

Vorgehensweise:

Probenvorbereitung: An bestimmten Tagen der Kultivierung (z.B. Tag 3 und 5) Zellen aus

den verschiedenen Eisen-Bedingungen entnehmen.[1]

Färbung: Die Zellen gemäß den Anweisungen des Assay-Kits mit dem Fluoreszenzfarbstoff

für Hydroxylradikale inkubieren.

Messung: Die Fluoreszenzintensität mittels Mikroskopie oder in einem Plattenlesegerät

quantifizieren.

Analyse: Die relative Fluoreszenz als Maß für die ROS-Produktion mit der

Eisenkonzentration korrelieren. Dies hilft, eine Balance zwischen Produktivitätssteigerung

und Minimierung von oxidativem Stress zu finden.

Visualisierungen
Workflow zur Optimierung der Eisensupplementierung
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Abbildung 1: Workflow zur Optimierung der Eisensupplementierung in Säugetierzellkulturen.
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Click to download full resolution via product page

Abbildung 2: Vereinfachter Signalweg der Eisenaufnahme und der Entstehung von oxidativem

Stress.

Schlussfolgerung und Empfehlungen
Die Supplementierung von Zellkulturmedien mit Eisen, beispielsweise in Form von Eisen(II)-

sulfat, ist eine effektive Strategie zur Steigerung der Zelldichte und der Produktivität

rekombinanter Proteine in der Säugetierzellkultur.[1][17] Die optimale Konzentration ist jedoch

ein Kompromiss zwischen der Deckung des zellulären Bedarfs und der Vermeidung von

Toxizität durch oxidativen Stress.[1]

Es wird empfohlen, für jede spezifische Zelllinie und jeden Prozess eine Titrationsstudie

durchzuführen, um die optimale Eisenkonzentration zu ermitteln. Die Kombination von Eisen

mit Chelatoren wie Citrat kann die Bioverfügbarkeit verbessern und die Toxizität verringern.[13]

[16] Als Alternative zu Eisensalzen kann auch rekombinantes Transferrin in Betracht gezogen

werden, um eine physiologischere und kontrolliertere Eisenabgabe in serumfreien und

chemisch definierten Medien zu gewährleisten.[10][20][21][22] Die Überwachung von

Produktqualitätsattributen wie Glykosylierung und Aggregation ist bei der Optimierung der

Eisenkonzentration von entscheidender Bedeutung.[1][17]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. ambic.org [ambic.org]

2. Serum-Free Medium for Recombinant Protein Expression in Chinese Hamster Ovary Cells
- PMC [pmc.ncbi.nlm.nih.gov]

3. bioprocessintl.com [bioprocessintl.com]

4. lohmann-minerals.com [lohmann-minerals.com]

5. researchgate.net [researchgate.net]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 10 Tech Support

https://www.benchchem.com/product/b1202359?utm_src=pdf-body-img
https://www.ambic.org/wp-content/uploads/2024/12/pub55-Biotechnology-Progress-2021-Graham-Effect-of-iron-addition-on-mAb-productivity-and-oxidative-stress-in-Chinese.pdf
https://www.tandfonline.com/doi/full/10.1080/19420862.2018.1433978
https://www.ambic.org/wp-content/uploads/2024/12/pub55-Biotechnology-Progress-2021-Graham-Effect-of-iron-addition-on-mAb-productivity-and-oxidative-stress-in-Chinese.pdf
https://www.ovid.com/journals/biotp/abstract/10.1002/btpr.513~role-of-iron-and-sodium-citrate-in-animal-protein-free-cho?redirectionsource=fulltextview
https://www.researchgate.net/publication/49827852_Role_of_Iron_and_Sodium_Citrate_in_Animal_Protein-Free_CHO_Cell_Culture_Medium_on_Cell_Growth_and_Monoclonal_Antibody_Production
https://cellculturedish.com/transferrin-natures-solution-for-iron-replacement-in-serum-free-culture/
https://www.bioprocessintl.com/cell-culture-media/cellprime-recombinant-human-transferrin-as-an-animal-free-alternative-to-animal-derived-transferrin-or-iron-supplementation-in-cell-culture-applications
https://invitria.com/resources/app-note-optiferrin-recombinant-transferrin-serum-free-iron-delivery/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3449479/
https://www.ambic.org/wp-content/uploads/2024/12/pub55-Biotechnology-Progress-2021-Graham-Effect-of-iron-addition-on-mAb-productivity-and-oxidative-stress-in-Chinese.pdf
https://www.tandfonline.com/doi/full/10.1080/19420862.2018.1433978
https://www.benchchem.com/product/b1202359?utm_src=pdf-custom-synthesis
https://www.ambic.org/wp-content/uploads/2024/12/pub55-Biotechnology-Progress-2021-Graham-Effect-of-iron-addition-on-mAb-productivity-and-oxidative-stress-in-Chinese.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC8006267/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8006267/
https://www.bioprocessintl.com/biochemicals-raw-materials/rethinking-media-performance
https://www.lohmann-minerals.com/de/news-center/news/eisenii-sulfat-mit-niedrigem-mangangehalt/
https://www.researchgate.net/publication/352262945_Effect_of_iron_addition_on_mAb_productivity_and_oxidative_stress_in_Chinese_hamster_ovary_culture
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1202359?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


6. Effect of iron addition on mAb productivity and oxidative stress in Chinese hamster ovary
culture - PubMed [pubmed.ncbi.nlm.nih.gov]

7. Iron(II) sulfate BioReagent, cell culture mammalian, cell culture insect, = 99 7782-63-0
[sigmaaldrich.com]

8. Iron(II) sulfate BioReagent, cell culture mammalian, cell culture insect, = 99 7782-63-0
[sigmaaldrich.com]

9. 硫酸铁(II) 七水合物 - 铁矾 七水合物, Iron(II) sulfate heptahydrate [sigmaaldrich.com]

10. cellculturedish.com [cellculturedish.com]

11. cellculturedish.com [cellculturedish.com]

12. The effect of iron and transferrin on the response of serum-free cultures of mouse
lymphocytes to concanavalin A and lipopolysaccharide - PMC [pmc.ncbi.nlm.nih.gov]

13. ovid.com [ovid.com]

14. Hybridoma growth and monoclonal antibody production in iron-rich protein-free medium:
effect of nutrient concentration - PubMed [pubmed.ncbi.nlm.nih.gov]

15. Exploring the limits of conventional small-scale CHO fed-batch for accelerated on
demand monoclonal antibody production - PMC [pmc.ncbi.nlm.nih.gov]

16. researchgate.net [researchgate.net]

17. tandfonline.com [tandfonline.com]

18. shop-lolab.de [shop-lolab.de]

19. Advancing Cell Culture: Low-Impurity Iron Sources in Cellvento® 4CHO Medium
[sigmaaldrich.com]

20. bioprocessintl.com [bioprocessintl.com]

21. invitria.com [invitria.com]

22. Evaluation of recombinant human transferrin (DeltaFerrinTM) as an iron chelator in
serum-free media for mammalian cell culture - PMC [pmc.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Anwendungshinweise und Protokolle zur Aktiferrin-
Supplementierung in der Säugetierzellkultur]. BenchChem, [2025]. [Online PDF]. Available
at: [https://www.benchchem.com/product/b1202359#aktiferrin-supplementation-in-
mammalian-cell-culture-protocols]

Disclaimer & Data Validity:

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 10 Tech Support

https://pubmed.ncbi.nlm.nih.gov/34106525/
https://pubmed.ncbi.nlm.nih.gov/34106525/
https://www.sigmaaldrich.com/SG/en/product/sigma/f8633
https://www.sigmaaldrich.com/SG/en/product/sigma/f8633
https://www.sigmaaldrich.com/US/en/product/sigma/f8633
https://www.sigmaaldrich.com/US/en/product/sigma/f8633
https://www.sigmaaldrich.com/TW/zh/substance/ironiisulfateheptahydrate278017782630
https://cellculturedish.com/transferrin-natures-solution-for-iron-replacement-in-serum-free-culture/
https://cellculturedish.com/transferrin-improves-the-performance-of-serum-free-media/
https://pmc.ncbi.nlm.nih.gov/articles/PMC1555015/
https://pmc.ncbi.nlm.nih.gov/articles/PMC1555015/
https://www.ovid.com/journals/biotp/abstract/10.1002/btpr.513~role-of-iron-and-sodium-citrate-in-animal-protein-free-cho?redirectionsource=fulltextview
https://pubmed.ncbi.nlm.nih.gov/1367699/
https://pubmed.ncbi.nlm.nih.gov/1367699/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8807460/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8807460/
https://www.researchgate.net/publication/49827852_Role_of_Iron_and_Sodium_Citrate_in_Animal_Protein-Free_CHO_Cell_Culture_Medium_on_Cell_Growth_and_Monoclonal_Antibody_Production
https://www.tandfonline.com/doi/full/10.1080/19420862.2018.1433978
https://shop-lolab.de/eisen%28ii%29-sulfat/sal.f8633.1000
https://www.sigmaaldrich.com/HK/zh/technical-documents/technical-article/pharmaceutical-and-biopharmaceutical-manufacturing/monoclonal-antibody-manufacturing/advancing-cell-culture-low-impurity-iron-sources-cellvento-4cho-medium
https://www.sigmaaldrich.com/HK/zh/technical-documents/technical-article/pharmaceutical-and-biopharmaceutical-manufacturing/monoclonal-antibody-manufacturing/advancing-cell-culture-low-impurity-iron-sources-cellvento-4cho-medium
https://www.bioprocessintl.com/cell-culture-media/cellprime-recombinant-human-transferrin-as-an-animal-free-alternative-to-animal-derived-transferrin-or-iron-supplementation-in-cell-culture-applications
https://invitria.com/resources/app-note-optiferrin-recombinant-transferrin-serum-free-iron-delivery/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3449479/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3449479/
https://www.benchchem.com/product/b1202359#aktiferrin-supplementation-in-mammalian-cell-culture-protocols
https://www.benchchem.com/product/b1202359#aktiferrin-supplementation-in-mammalian-cell-culture-protocols
https://www.benchchem.com/product/b1202359#aktiferrin-supplementation-in-mammalian-cell-culture-protocols
https://www.benchchem.com/product/b1202359#aktiferrin-supplementation-in-mammalian-cell-culture-protocols
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1202359?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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